6-[(diethylamino)methyl]-N-{2-[(methylamino)sulfonyl]ethyl}pyrazolo[1,5-a]pyrimidine-3-carboxamide

• IUPAC Name: 6-(diethylaminomethyl)-N-[2-(methylsulfamoyl)ethyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C15H24N6O3S/c1-4-20(5-2)10-12-8-18-14-13(9-19-21(14)11-12)15(22)17-6-7-25(23,24)16-3/h8-9,11,16H,4-7,10H2,1-3H3,(H,17,22)
• InChI Key: JMGLKIVEIFVCEE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=CN2C(=C(C=N2)C(=O)NCCS(=O)(=O)NC)N=C1
• Molecular Formula: C15H24N6O3S
• Molecular Weight: 368.5 g/mol

Description

Pyrazolo[1,5-a]pyrimidine derivatives are a class of compounds that have been studied for their potential biological activities. They have been designed and synthesized as novel CDK2 targeting compounds. CDK2 inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner.

Synthesis Analysis

A variety of novel disubstituted 2- (alkynyl, aryl and arylamine)-6-alkynylpyrazolo[1,5-a]pyrimidine derivatives was prepared via sequential site-selective cross-coupling reactions from 2,6-dibromopyrazolo[1,5-a]pyrimidine.

Chemical Reactions Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives involves sequential site-selective cross-coupling reactions.

Mechanism of Action

The mechanism of action of these compounds involves the inhibition of CDK2, a target for cancer treatment.

Future Directions

The future directions of research in this area could involve further investigations into the potential of these compounds as CDK2 inhibitors for cancer treatment.